Cas no 942918-07-2 (GSK-1070916)

• Product Name: GSK-1070916
• CAS No: 942918-07-2
• MF: C₃₀H₃₃N₇O
• MW: 507.629325628281
• MDL: MFCD22420815
• CID: 69615
• PubChem ID: 46885626
• Update Time: 2024-10-25

GSK-1070916 Chemical and Physical Properties

Names and Identifiers

• N'-[4-[4-[2-[3-[(Dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethyl-1H-pyrazol-3-yl]phenyl]-N,N-dimethylurea
• GSK1070916
• 3-[4-[4-[2-[3-[(dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethylpyrazol-3-yl]phenyl]-1,1-dimethylurea
• GSK-1070916A
• 3-(4-(4-(2-(3-((dimethylamino)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea
• 4-[3-(4-N,N-dimethylcarbamylaminophenyl)-1-ethyl-1H-pyrazol-4-yl]-2-[3-(dimethylaminomethyl)phenyl]-1H-pyrrolo[2,3-b]-pyridine
• N'-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl]phenyl}-N,N-dimethylurea
• GSK 1070916
• 8VLB51V7HO
• 3-(4-(4-(2-(3-((dimethylami
• GSK-1070916
• N′-[4-[4-[2-[3-[(Dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethyl-1H-pyrazol-3-yl]phenyl]-N,N-dimethylurea (ACI)
• AC-32837
• QTBWCSQGBMPECM-UHFFFAOYSA-N
• NCGC00346648-10
• CHEMBL1090479
• NCGC00346648-01
• AKOS005145558
• 942918-07-2
• GSK 1070916A
• UREA, N'-(4-(4-(2-(3-((DIMETHYLAMINO)METHYL)PHENYL)-1H-PYRROLO(2,3-B)PYRIDIN-4-YL)-1-ETHYL-1H-PYRAZOL-3-YL)PHENYL)-N,N-DIMETHYL-
• F17366
• compound 17k [PMID 20420387]
• SB14574
• HMS3265L13
• NSC800108
• BCP02610
• MFCD22420815
• NCGC00346648-07
• NMI-900
• NSC-777445
• DTXSID70241403
• CCG-269759
• DB-079843
• J-523344
• HMS3750K05
• NSC777445
• HMS3265K14
• SCHEMBL4305006
• HY-70044
• N'-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl) 1-ethyl-1H-pyrazol-3-yl]phenyl}-N,N-dimethylurea
• EX-A021
• BDBM50315769
• 1-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethylpyrazol-3-yl]phenyl}-3,3-dimethylurea
• HMS3265L14
• BRD-K36740062-001-01-7
• UNII-8VLB51V7HO
• 3-(4-(4-(2-(3-((DIMETHYLAMINO)METHYL)PHENYL)-1H-PYRROLO(2,3-B)PYRIDIN-4-YL)-1-ETHYL-1H-PYRAZOL-3-YL)PHENYL)-1,1-DIMETHYLUREA
• s2740
• CS-0008
• BCP9000733
• NSC-800108
• 3-(4-(4-(2-(3-((dimethylamino)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea.
• GTPL8358
• Q27077863
• HMS3265K13
• CHEBI:91362
• BRD-K36740062-001-06-6
• AS-17024
• SDCCGSBI-0654453.P001
• GSK1070916?

• MDL： MFCD22420815
• Inchi： 1S/C30H33N7O/c1-6-37-19-26(28(34-37)21-10-12-23(13-11-21)32-30(38)36(4)5)24-14-15-31-29-25(24)17-27(33-29)22-9-7-8-20(16-22)18-35(2)3/h7-17,19H,6,18H2,1-5H3,(H,31,33)(H,32,38)
• InChI Key： QTBWCSQGBMPECM-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1C=CC(C2C(C3C4=C(NC(C5C=C(CN(C)C)C=CC=5)=C4)N=CC=3)=CN(CC)N=2)=CC=1

Computed Properties

• Exact Mass: 507.27500
• Monoisotopic Mass: 507.27465870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.1

Experimental Properties

• Density: 1.21
• PSA: 82.08000
• LogP: 6.00840

GSK-1070916 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles